Cas no 1249531-02-9 (3-fluoro-2-(prop-2-yn-1-yl)aminobenzoic acid)

• Product Name: 3-fluoro-2-(prop-2-yn-1-yl)aminobenzoic acid
• CAS No: 1249531-02-9
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 6277668
• PubChem ID: 62650632
• Update Time: 2025-05-22

3-fluoro-2-(prop-2-yn-1-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(prop-2-yn-1-yl)aminobenzoic acid
• 3-Fluoro-2-(prop-2-yn-1-ylamino)benzoic acid
• AKOS011944184
• EN300-1449181
• 1249531-02-9
• CS-0345392
• 3-fluoro-2-[(prop-2-yn-1-yl)amino]benzoicacid
• 3-fluoro-2-[(prop-2-yn-1-yl)amino]benzoic acid

• Inchi： 1S/C10H8FNO2/c1-2-6-12-9-7(10(13)14)4-3-5-8(9)11/h1,3-5,12H,6H2,(H,13,14)
• InChI Key： ZSVPPBWBMKEOAR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1NCC#C

Computed Properties

• Exact Mass: 193.05390666g/mol
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-fluoro-2-(prop-2-yn-1-yl)aminobenzoic acid

3-Fluoro-2-(prop-2-yn-1-yl)aminobenzoic Acid: A Comprehensive Overview

3-fluoro-2-(prop-2-yn-1-yl)aminobenzoic acid, also known by its CAS registry number 1249531-02-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. In this article, we will delve into the chemical structure, synthesis, properties, and recent research findings related to this compound.

The molecular structure of 3-fluoro-2-(propargylamino)benzoic acid is characterized by a benzoic acid backbone with a fluoro substituent at the 3-position and a propargylamino group at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical transformations. The presence of the propargyl group introduces reactivity that can be exploited in click chemistry reactions, a field that has seen remarkable advancements in recent years.

Recent studies have highlighted the potential of 3-fluoro-2-(propargylamino)benzoic acid as a precursor for the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a starting material for the construction of complex molecules with therapeutic potential. For instance, its ability to undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has been leveraged to create libraries of diverse compounds with potential anti-cancer and anti-inflammatory activities.

In addition to its role in drug discovery, 3-fluoro-2-(propargylamino)benzoic acid has shown promise in materials science applications. Its reactivity and functional groups make it an ideal candidate for the synthesis of advanced polymers and materials with tailored properties. Recent work has focused on its use in constructing stimuli-responsive materials, which can change their properties in response to external stimuli such as light or temperature.

The synthesis of 3-fluoro-2-(propargylamino)benzoic acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Key steps often include nucleophilic aromatic substitution, coupling reactions, and oxidation processes. The development of efficient and scalable synthetic routes remains an active area of research, driven by the increasing demand for this compound in both academic and industrial settings.

From an analytical standpoint, the characterization of 3-fluoro-2-(propargylamino)benzoic acid has been enhanced by advancements in spectroscopic techniques such as NMR and mass spectrometry. These tools allow for precise determination of the compound's structure and purity, which are critical for its use in downstream applications.

In conclusion, 3-fluoro-2-(propargylamino)benzoic acid, with its CAS number 1249531-02-9, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is likely to grow significantly.